Cas no 851185-53-0 (1H-Indole, 4-bromo-3-(2-propenyl)-)

1H-Indole, 4-bromo-3-(2-propenyl)- structure
851185-53-0 structure
Product Name:1H-Indole, 4-bromo-3-(2-propenyl)-
CAS No:851185-53-0
MF:C11H10BrN
MW:236.107801914215
CID:4230609
PubChem ID:11447691
Update Time:2025-04-24

1H-Indole, 4-bromo-3-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 4-bromo-3-(2-propenyl)-
    • 1H-Indole, 4-bromo-3-(2-propen-1-yl)-
    • 851185-53-0
    • SY339082
    • 3-Allyl-4-bromo-1H-indole
    • Inchi: 1S/C11H10BrN/c1-2-4-8-7-13-10-6-3-5-9(12)11(8)10/h2-3,5-7,13H,1,4H2
    • InChI Key: LUNPIDFXLOWEFA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1C(=CN2)CC=C

Computed Properties

  • Exact Mass: 234.99966g/mol
  • Monoisotopic Mass: 234.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 15.8Ų
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